Cas no 1806347-53-4 (2,3-Dibromo-4,6-difluorobenzoyl chloride)

• Product Name: 2,3-Dibromo-4,6-difluorobenzoyl chloride
• CAS No: 1806347-53-4
• MF: C₇HBr₂ClF₂O
• MW: 334.340046644211
• CID: 4971961
• Update Time: 2025-05-23

2,3-Dibromo-4,6-difluorobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,3-Dibromo-4,6-difluorobenzoyl chloride

• Inchi： 1S/C7HBr2ClF2O/c8-5-3(12)1-2(11)4(6(5)9)7(10)13/h1H
• InChI Key： XYRCUPZCYOQYLS-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1C(=O)Cl)F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• XLogP3: 4
• Topological Polar Surface Area: 17.1

Additional information on 2,3-Dibromo-4,6-difluorobenzoyl chloride

Recent Advances in the Application of 2,3-Dibromo-4,6-difluorobenzoyl chloride (CAS: 1806347-53-4) in Chemical Biology and Pharmaceutical Research

2,3-Dibromo-4,6-difluorobenzoyl chloride (CAS: 1806347-53-4) is a highly reactive and versatile chemical intermediate that has garnered significant attention in recent years for its applications in chemical biology and pharmaceutical research. This compound, characterized by its unique halogenated and fluorinated aromatic structure, serves as a critical building block in the synthesis of various bioactive molecules, including potential drug candidates and chemical probes. The presence of both bromine and fluorine atoms in its structure enhances its reactivity and provides opportunities for selective modifications, making it a valuable tool in medicinal chemistry and drug discovery.

Recent studies have explored the utility of 2,3-Dibromo-4,6-difluorobenzoyl chloride in the development of novel covalent inhibitors and targeted therapeutics. One notable application is its use in the synthesis of irreversible kinase inhibitors, where the compound's electrophilic carbonyl chloride group enables the formation of stable covalent bonds with nucleophilic residues in target proteins. This approach has been particularly promising in the design of inhibitors for challenging drug targets, such as mutant forms of kinases that are resistant to conventional reversible inhibitors. For example, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of this compound into a covalent inhibitor scaffold targeting EGFR T790M, a common resistance mutation in non-small cell lung cancer.

In addition to its role in covalent inhibitor design, 2,3-Dibromo-4,6-difluorobenzoyl chloride has been employed in the synthesis of fluorescent probes for biological imaging. The compound's halogenated aromatic core can be functionalized with fluorophores, enabling the creation of tools for studying protein localization and dynamics in live cells. A recent study in Chemical Communications highlighted the use of this compound in the development of a turn-on fluorescent probe for detecting reactive oxygen species (ROS) in mitochondria, providing insights into oxidative stress-related diseases.

The synthetic versatility of 2,3-Dibromo-4,6-difluorobenzoyl chloride has also been leveraged in the construction of diverse heterocyclic scaffolds. Researchers have utilized this compound as a key intermediate in the synthesis of benzoxazoles, benzothiazoles, and other fused heterocycles with potential pharmacological activities. A 2024 publication in Organic Letters described an efficient one-pot synthesis of fluorinated benzoxazoles using this compound, showcasing its utility in streamlining the preparation of bioactive heterocycles.

Despite its promising applications, challenges remain in the handling and storage of 2,3-Dibromo-4,6-difluorobenzoyl chloride due to its high reactivity and sensitivity to moisture. Recent advancements in formulation technologies, such as the development of stabilized salt forms or microencapsulation techniques, have addressed some of these practical concerns, enabling broader utilization of this compound in research settings.

Looking ahead, the unique properties of 2,3-Dibromo-4,6-difluorobenzoyl chloride position it as a valuable asset in the continued exploration of covalent drug discovery and chemical biology tools. Ongoing research is expected to further expand its applications, particularly in the development of targeted therapies for challenging disease targets and in the creation of advanced molecular probes for biological studies.